Cas no 53423-65-7 (Sodium 2,4,5-trichlorobenzenesulfonate)

• Product Name: Sodium 2,4,5-trichlorobenzenesulfonate
• CAS No: 53423-65-7
• Molecular Formula: C₆H₂Cl₃NaO₃S
• Molecular Weight: 283.4920
• CID: 56411
• PubChem ID: 23673597

Sodium 2,4,5-trichlorobenzenesulfonate Properties

Names and Identifiers

• 2,4,5-Trichlorobenzenesulfonic acid sodium salt
• sodium,2,4,5-trichlorobenzenesulfonate
• sodium 2,4,5-trichlorobenzene-1-sulfonate
• Sodium 2,4,5-trichlorobenzenesulphonate
• Sodium 2,4,5-trichlorobenzenesulfonate
• Benzenesulfonic acid, 2,4,5-trichloro-, sodium salt
• 03L79ZAG92
• Sodium trichloro benzene sulfonate
• Benzenesulfonic acid, 2,4,5-trichloro-, sodium salt (1:1)
• C6H2Cl3NaO3S
• VZ22343
• sodium,2,4,5-trichlorobenzen
• UNII-03L79ZAG92
• AKOS024333641
• sodium 2,4,5-tris(chloranyl)benzenesulfonate
• NS00090037
• CS-0453344
• Q27247572
• DICHLOROACETYLFLUORIDE
• A829578
• SCHEMBL2000639
• 53423-65-7
• DTXSID9044952
• EINECS 258-548-3
• MFCD00065075
• sodium;2,4,5-trichlorobenzenesulfonate
• FT-0659492
• OMVLAGBUFPUMGQ-UHFFFAOYSA-M

• InChIKey： OMVLAGBUFPUMGQ-UHFFFAOYSA-M
• Inchi： 1S/C6H3Cl3O3S.Na/c7-3-1-5(9)6(2-4(3)8)13(10,11)12;/h1-2H,(H,10,11,12);/q;+1/p-1
• SMILES： ClC1=C([H])C(=C(C([H])=C1S(=O)(=O)[O-])Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 281.86900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 281.868792g/mol
• Heavy Atom Count: 14
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 3.63170
• PSA: 65.58000

Sodium 2,4,5-trichlorobenzenesulfonate Security Information

Sodium 2,4,5-trichlorobenzenesulfonate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives